Cas no 1213690-66-4 ((S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine)

(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine structure
1213690-66-4 structure
Product Name:(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine
CAS No:1213690-66-4
MF:C9H11ClFN
MW:187.641744852066
CID:5018402
Update Time:2025-07-30

(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine
    • Inchi: 1S/C9H11ClFN/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5,9H,2,12H2,1H3/t9-/m0/s1
    • InChI Key: QNQUBGPYUVRMSB-VIFPVBQESA-N
    • SMILES: ClC1C=CC(=CC=1F)[C@H](CC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26

(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1690062-1g
(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine
1213690-66-4 98%
1g
¥8418.00 2024-08-09
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